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An In-depth Technical Guide to the Crystal Structure of Iron-Vanadium Compounds

This technical guide provides a comprehensive overview of the crystal structures of various

iron-vanadium (Fe-V) compounds. It is intended for researchers, scientists, and professionals

in drug development and materials science who are interested in the detailed crystallographic

properties of these alloys. The guide covers the primary phases, their structural parameters,

and the experimental methodologies used for their characterization.

Overview of the Iron-Vanadium System
The iron-vanadium system is characterized by a complete solid solution with a body-centered

cubic (BCC) structure at high temperatures.[1][2][3] Upon cooling, various ordered phases can

form, with the most prominent being the equiatomic FeV phase and the complex sigma (σ)

phase. The formation and stability of these phases are dependent on composition and

temperature, as illustrated in the Fe-V phase diagram.

Crystal Structures of Key Iron-Vanadium
Compounds
The crystallographic data for the main phases in the Fe-V system are summarized below.

These phases include the disordered BCC solid solution, the ordered FeV and V₃Fe phases,

and the tetragonal σ phase.

Quantitative Crystallographic Data
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The following table summarizes the key crystallographic parameters for different iron-vanadium

compounds.

Phase
Pearson
Symbol

Space
Group

Crystal
System

Lattice
Parameters
(Å)

Reference(s
)

(αFe,V) Solid

Solution
cI2 Im-3m Cubic

Varies with

composition

(e.g., a ≈

2.856 for

pure Fe)

[2][4]

FeV cP2 Pm-3m Cubic a = 2.94 Å [5]

V₃Fe cP8 Pm-3n Cubic a = 4.62 Å [6][7]

σ-FeV tP30 P4₂/mnm Tetragonal

a ≈ 8.96 Å, c

≈ 4.64 Å

(composition

dependent)

[8][9][10]

Detailed Phase Descriptions
(αFe,V) Solid Solution: At elevated temperatures, iron and vanadium form a continuous solid

solution with a body-centered cubic (BCC) structure.[3] The lattice parameter of this phase

varies with the vanadium content.[11]

FeV (CsCl-type): The equiatomic FeV compound possesses a CsCl-type ordered structure.

[5] It crystallizes in the cubic Pm-3m space group. In this structure, each vanadium atom is

surrounded by eight iron atoms in a body-centered cubic geometry, with a V-Fe bond length

of approximately 2.55 Å.[5]

V₃Fe (A15 type): The V₃Fe compound crystallizes in the cubic Pm-3n space group. In this

structure, the iron atoms are situated at the corners and the center of the cubic unit cell,

while the vanadium atoms are located on the faces.[6]
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Sigma (σ) Phase: The sigma phase is an intermetallic compound that forms in the Fe-V

system over a composition range of approximately 31.5 to 61 at% V.[8] It has a complex

tetragonal crystal structure with the space group P4₂/mnm.[9][10] The unit cell contains 30

atoms distributed over five crystallographically non-equivalent sites.[10] The formation of the

hard and brittle σ-phase can significantly influence the mechanical properties of Fe-V alloys.

[8][12]

Experimental Determination of Crystal Structures
The determination of the crystal structures of iron-vanadium compounds primarily relies on

diffraction and microscopy techniques.

Synthesis of Iron-Vanadium Compounds
Ferrovanadium alloys are commercially produced through the reduction of vanadium pentoxide

(V₂O₅) in the presence of iron.[13] Common methods include:

Aluminothermic Reduction: A mixture of V₂O₅, iron, and aluminum is heated in an electric arc

furnace. The aluminum reduces the vanadium oxide, and the resulting vanadium dissolves in

the molten iron.[13]

Silicothermic Reduction: Vanadium pentoxide is reduced by ferrosilicon in an electric arc

furnace.[13]

For laboratory-scale synthesis and the study of specific phases, methods such as arc melting,

mechanical alloying, and various heat treatments are employed to achieve the desired

compositions and microstructures.[14][15]

X-Ray Diffraction (XRD)
X-ray diffraction is a fundamental technique for identifying the phases present in a material and

determining their crystal structures.

Sample Preparation: Samples are typically in the form of powders or polished bulk materials.

Powder samples are prepared by grinding the alloy to a fine powder to ensure random

orientation of the crystallites.
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Data Collection: A monochromatic X-ray beam is directed at the sample, and the diffracted X-

rays are detected as a function of the scattering angle (2θ).

Data Analysis: The resulting diffraction pattern, a plot of intensity versus 2θ, contains peaks

at specific angles that are characteristic of the crystal structure of the phases present. The

positions of the peaks are used to determine the lattice parameters, and the relative

intensities of the peaks provide information about the atomic arrangement within the unit cell.

Rietveld refinement is a common method for analyzing the diffraction data to obtain detailed

structural information.

Transmission Electron Microscopy (TEM)
Transmission electron microscopy is used to obtain high-resolution images of the

microstructure and to perform electron diffraction analysis on localized regions of the sample.

Sample Preparation: Thin foil specimens are prepared by mechanical polishing followed by

ion milling or electropolishing to achieve electron transparency.

Imaging and Diffraction: Bright-field and dark-field imaging can reveal the morphology and

distribution of different phases. Selected Area Electron Diffraction (SAED) patterns can be

used to determine the crystal structure and orientation of individual grains or precipitates.[1]

Visualizations
Fe-V Phase Diagram
The following diagram illustrates the relationship between the different phases of the iron-

vanadium system as a function of temperature and composition.
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Legend Fe-V Phase Diagram (Schematic)

L: Liquid α: BCC Solid Solution σ: Sigma Phase γ: FCC (γ-loop) Temperature (°C) 1600 1200 800 400 Vanadium (at. %) 0 (Fe) 25 50 75 100 (V) Liquid α (BCC) σ γ

Click to download full resolution via product page

Caption: Schematic Fe-V phase diagram showing the main phases.

Experimental Workflow for Crystal Structure
Determination
The following diagram outlines a typical workflow for the experimental characterization of iron-

vanadium compounds.
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Caption: Workflow for crystal structure determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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